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Compound of Interest

Compound Name:
2-Hydroxy-4,5-dimethyl-3-

nitrobenzaldehyde

Cat. No.: B7725256

Get Quote

Chemical Profile & Hazard Logic
To dispose of this chemical safely, you must first understand its reactivity profile. This molecule

contains three interacting functional groups that dictate its handling:

Nitro Group (-NO₂): Introduces thermal instability and shock sensitivity potential (though

lower in this specific derivative than in polynitro compounds). Hazard:

Explosion/Decomposition upon heating.

Aldehyde Group (-CHO): Susceptible to oxidation and nucleophilic attack. Hazard:

Polymerization or violent reaction with strong oxidizers.

Phenolic Hydroxyl (-OH): Acidic proton. Hazard: Forms unstable nitronate salts in the

presence of strong bases.
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Property Data / Estimate

CAS Number
Analogous to 99358-21-1 (Verify specific isomer

batch)

Physical State Yellow to Orange Crystalline Solid

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate;

Poorly soluble in water

Reactivity Class Nitro-Aromatic / Phenolic Aldehyde

Incompatibilities
Strong Bases (NaOH, KOH), Strong Oxidizers,

Reducing Agents, Amines

Disposal Decision Framework
Do not guess. Follow this logical flow to determine the correct waste stream.
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Waste Identification

Physical State?

Solid Substance
(Pure or Precipitate)

Liquid Solution
(Reaction Mixture/Mother Liquor)

Is it Pure? Solvent Type?

Pack in HDPE/Glass
Label: 'Toxic Solid, Organic'

Yes

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated Solvent
(MeOH, EtOAc, DMSO)

Halogenated Waste Stream
(High Temp Incineration)

Non-Halogenated Waste Stream
(Fuel Blending/Incineration)

Click to download full resolution via product page

Figure 1: Decision tree for classifying 2-Hydroxy-4,5-dimethyl-3-nitrobenzaldehyde waste

streams.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound)
Use this for expired stock, synthesis yield, or contaminated solid debris.

PPE Requirements: Nitrile gloves (double gloved recommended), lab coat, safety goggles,

and N95 dust mask or fume hood sash lowered.
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Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass

jar. Avoid metal containers due to potential phenolic corrosion.

Transfer:

Wet the solid slightly with an inert solvent (like hexane) if it appears dry/dusty to prevent

electrostatic discharge (ESD) ignition of nitro dusts.

Transfer carefully using a plastic spatula.

Labeling:

Primary Label: "Hazardous Waste - Solid."

Constituents: "2-Hydroxy-4,5-dimethyl-3-nitrobenzaldehyde."[1][2][3][4][5]

Hazard Tags: Toxic, Irritant.

Storage: Store in a cool, dry flammables cabinet away from bases until pickup.

Protocol B: Liquid Waste (Solutions)
Use this for mother liquors, reaction mixtures, or washing solvents.

pH Check (Critical):

NEVER dispose of this compound in basic solutions (pH > 8).

Why? Bases deprotonate the phenol, forming a nitronate anion which is resonance-

stabilized but can be thermally unstable and explosive when dry.

Action: Acidify the waste solution slightly (pH 4-6) using dilute Acetic Acid or HCl before

bottling.

Segregation:

Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Stream B (Non-Halogenated): If dissolved in Acetone, Methanol, or DMSO.
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Quenching (If Reactive):

If the waste contains unreacted nitration mixture (HNO₃/H₂SO₄), quench carefully over ice

before adding the organic substrate waste.

Protocol C: Spill Cleanup (The "Red" Protocol)
Immediate action for benchtop spills.

Isolate: Evacuate the immediate area. Alert lab personnel.

PPE Up: Wear a full-face shield if dust is airborne.

Containment:

Do NOT use paper towels (dry nitro compounds on cellulose can be shock-sensitive).

Use vermiculite or sand to cover the spill.

Decontamination:

Scoop the absorbed material into a disposable container.

Wipe the surface with a mild detergent solution (soap and water). Avoid bleach

(hypochlorite can react with aldehydes).

Disposal: Treat all cleanup materials as Hazardous Solid Waste (Protocol A).

Chemical Incompatibility Table
Failure to segregate this chemical leads to the most common lab accidents.
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Incompatible Class Interaction Mechanism Risk Level

Strong Bases (NaOH, KOH,

Amines)

Deprotonation of phenol;

Nitronate formation.
HIGH (Explosion/Heat)

Strong Oxidizers (Peroxides,

KMnO₄)

Oxidation of aldehyde/alkyl

groups.
HIGH (Fire)

Reducing Agents (LiAlH₄,

Hydrides)

Reduction of Nitro/Aldehyde

groups.
MODERATE (Exothermic)

Combustibles (Paper,

Cardboard)

Nitro group acts as an oxidizer

source.
MODERATE (Fire sensitivity)

Regulatory & Compliance Data
Ensure your waste manifest aligns with federal and local regulations.

US EPA (RCRA):

This specific isomer is rarely "P" or "U" listed by name.

Default Classification: Classify by characteristic.

D001: Ignitable (if in flammable solvent).

D003: Reactive (if assessment shows shock sensitivity, though unlikely for this specific

isomer).

European Waste Code (EWC):

16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

References
Sigma-Aldrich.Safety Data Sheet: Nitrobenzaldehyde Derivatives. (General class hazards for

nitro-phenolic aldehydes). Link
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BenchChem.Synthesis and Handling of 2-Hydroxy-5-methyl-3-nitrobenzaldehyde. (Structural

analog handling). Link

PubChem.Compound Summary: 4-Hydroxy-3-nitrobenzaldehyde (Isomer Data). National

Library of Medicine. Link

U.S. EPA.Resource Conservation and Recovery Act (RCRA) Orientation Manual.Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 704-13-2|3-Hydroxy-4-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

2. 886504-41-2|5-Chloro-2-hydroxy-4-methyl-3-nitrobenzaldehyde|BLD Pharm
[bldpharm.com]

3. 16855-08-6|2-Hydroxy-6-nitrobenzaldehyde|BLD Pharm [bldpharm.com]

4. 53967-72-9|1-(3-Hydroxy-2-nitrophenyl)ethanone|BLD Pharm [bldpharm.com]

5. 92892-04-1|2,3,5-Trimethyl-4-nitrophenol|BLD Pharm [bldpharm.com]
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nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
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hydroxy-4-5-dimethyl-3-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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